N-(2,6-difluorophenyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide

• IUPAC Name: N-(2,6-difluorophenyl)-3-pyridin-4-yloxypiperidine-1-carboxamide
• InChI: InChI=1S/C17H17F2N3O2/c18-14-4-1-5-15(19)16(14)21-17(23)22-10-2-3-13(11-22)24-12-6-8-20-9-7-12/h1,4-9,13H,2-3,10-11H2,(H,21,23)
• InChI Key: PSQLTWHTXTVLRH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NC2=C(C=CC=C2F)F)OC3=CC=NC=C3
• Molecular Formula: C17H17F2N3O2
• Molecular Weight: 333.33 g/mol

Description

N-(2,6-difluorophenyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide, commonly known as DFPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. DFPM is a piperidine derivative and belongs to the class of compounds called positive allosteric modulators (PAMs). PAMs are known to enhance the activity of receptors in the brain, making them an attractive target for drug development.

Scientific Research Applications

Molecular Interaction Studies

N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) is a selective antagonist for the CB1 cannabinoid receptor. Through molecular orbital methods, its conformations were analyzed, contributing to pharmacophore models for CB1 receptor ligands. This research advances understanding of molecular interactions with the CB1 receptor, aiding in the development of targeted therapies (Shim et al., 2002).

Synthesis and Characterization of Heterocyclic Compounds

The synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols and novel 5,7-diarylpyrido[4,3-d]pyrimidines showcases innovative approaches to creating heterocyclic compounds with potential therapeutic applications. These studies demonstrate the versatility of N-(2,6-difluorophenyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide in synthesizing complex molecules (Karthikeyan et al., 2014); (Vijayakumar et al., 2014).

Metabolic Studies

Research on the metabolism, excretion, and pharmacokinetics of certain inhibitors in rats, dogs, and humans reveals important insights into drug disposition and metabolic pathways. These findings are crucial for the development of medications with improved safety and efficacy profiles (Sharma et al., 2012).

Chemical Synthesis Techniques

Studies focused on the synthesis and characterization of N,S-containing heterocycles and the efficient synthesis of N-(pyridin-4-yl)piperazine-1-carboxamide hydrochloride exemplify advancements in chemical synthesis techniques. These methodologies enable the production of compounds with potential pharmacological uses (Dotsenko et al., 2012); (Wei et al., 2016).